Cas no 72060-21-0 (Naphthalenedione,methyl- (9CI))

• Product Name: Naphthalenedione,methyl- (9CI)
• CAS No: 72060-21-0
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 570478
• Update Time: 2024-03-05

Naphthalenedione,methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalenedione,methyl- (9CI)
• METHYLNAPHTHOQUINONE

• Inchi： 1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
• InChI Key： MJVAVZPDRWSRRC-UHFFFAOYSA-N
• SMILES： C1(C2=C(C=CC=C2)C(=O)C=C1C)=O

Computed Properties

• Exact Mass: 172.05243
• Monoisotopic Mass: 172.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Melting Point: 105-107 deg C